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Compound of Interest

(S)-2-Fluoro-1-phenylethanamine
Compound Name:

hydrochloride
CAS No.: 886216-59-7
Cat. No.: B2727409

Get Quote

Executive Summary: The Fluorine Advantage in
Neuropharmacology

(S)-2-Fluoro-1-phenylethanamine is a high-value chiral synthon for the development of Central
Nervous System (CNS) agents. In the landscape of modern medicinal chemistry, this molecule
represents more than a simple building block; it is a physicochemical modulator.

The incorporation of a fluorine atom at the

-position relative to the amine functionality serves three critical design objectives:

* pKa Modulation: The electron-withdrawing nature of fluorine lowers the pKa of the adjacent
amine (typically by 1-1.5 units), increasing the fraction of non-ionized drug at physiological
pH. This directly enhances blood-brain barrier (BBB) permeability.

e Metabolic Blockade: Fluorine acts as a bioisostere for hydrogen but blocks Cytochrome
P450-mediated oxidation at the
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-carbon, a common metabolic soft spot in phenethylamine derivatives.

o Conformational Biasing: The gauche effect (preference of the C-F and C-N bonds to be
gauche to each other) locks the ethyl chain into specific conformations, potentially increasing
binding affinity for targets like MAO-B, TAARL, or monoamine transporters.

Chemical Profile & Strategic Utility

Property Data / Description Relevance to CNS Design

(1S)-2-Fluoro-1- .
IUPAC Name ) Stereospecific pharmacophore
phenylethanamine

CAS Number 886216-59-7 Unique identifier for sourcing

Low MW ideal for Fragment-

Molecular Weight 139.17 g/mol i
Based Drug Design (FBDD)

Matches the stereochemistry
o ) of many bioactive
Chirality (S)-Enantiomer )
neurotransmitters (e.g.,

amphetamine scaffold)

Lower than non-fluorinated

analog (~9.8), improving
pKa (Predicted) ~8.8-9.0 lipophilicity (

)

Mechanism of Action: The -Fluorine Effect

The strategic value lies in the modulation of amine basicity.[1][2] Standard phenethylamines are
highly basic (pKa > 9.5), meaning they are >99% protonated at physiological pH (7.4). While
the cation is often the active species for transporter binding, the neutral species is required for

membrane crossing.
By introducing the

-fluorine, we shift the equilibrium:

The inductive effect (
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) of fluorine destabilizes the ammonium cation, pushing the equilibrium to the right (lower pKa).
This results in a higher concentration of the lipophilic free base available to cross the BBB via
passive diffusion.

Application Case Study: Synthesis of Fluorinated
MAO-B Inhibitors

Context: Monoamine Oxidase B (MAO-B) inhibitors are critical for Parkinson’s disease
management. First-generation agents (e.g., Selegiline) suffer from metabolic instability and
amphetamine-like metabolites. Strategy: Use (S)-2-Fluoro-1-phenylethanamine to synthesize a
fluorinated analog of a Rasagiline/Safinamide hybrid. The fluorine prevents metabolic
dealkylation at the ethyl chain and reduces basicity to minimize lysosomal trapping.

Diagram 1: Retrosynthetic Analysis & Workflow

The following diagram illustrates the logical flow from the chiral building block to a
functionalized CNS candidate.
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Caption: Workflow for converting the amino-alcohol precursor into the fluorinated CNS
candidate via the key amine intermediate.

Experimental Protocols
Protocol A: Synthesis of (S)-2-Fluoro-1-
phenylethanamine Hydrochloride

Note: While commercially available, in-house synthesis ensures enantiomeric purity and allows
for isotopic labeling if required.
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Prerequisites:

(S)-2-Phenylglycinol (CAS: 20989-17-7)

Di-tert-butyl dicarbonate (

)

Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®

Anhydrous Dichloromethane (DCM)

Step 1: N-Boc Protection

e Dissolve (S)-2-phenylglycinol (10.0 g, 73 mmol) in DCM (150 mL).
e Add Triethylamine (1.2 eq) and cool to 0°C.

e Add

(1.1 eq) portion-wise. Stir at RT for 4 hours.

e Validation: TLC (Hexane/EtOAc 1:1) should show consumption of starting material.[3]
e Wash with 1M HCI, brine, dry over
, and concentrate. Yield: ~95% (White solid).

Step 2: Deoxyfluorination (The Critical Step) Safety Alert: DAST can release HF and is
thermally unstable. Perform behind a blast shield.

e Dissolve N-Boc-(S)-phenylglycinol (5.0 g) in anhydrous DCM (100 mL) in a plastic (HDPE) or
Teflon reaction vessel.

e Cool to -78°C (Dry ice/Acetone bath). Strict temperature control prevents aziridinium
formation which leads to rearrangement.

o Add DAST (1.5 eq) dropwise via syringe over 20 minutes.
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e Allow to warm to RT slowly overnight.
e Quench: Pour reaction mixture carefully into saturated

(aq) at 0°C. Evolution of
will be vigorous.

o Extract with DCM, dry, and purify via Flash Chromatography (0-10% EtOAc in Hexanes).
e Product: N-Boc-(S)-2-fluoro-1-phenylethanamine.

Step 3: Deprotection

Dissolve the fluorinated intermediate in 4M HCI in Dioxane (50 mL).

Stir at RT for 2 hours. Precipitate forms.[4]

Filter the white solid and wash with cold ether.

Final Yield: (S)-2-Fluoro-1-phenylethanamine HCI salt.

Protocol B: Enantiomeric Excess (ee) Determination

To ensure the "S" configuration was maintained and no racemization occurred during
fluorination:

Column: Chiralcel OD-H or AD-H.

Mobile Phase: Hexane:lsopropanol (90:10) with 0.1% Diethylamine.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Acceptance Criteria: >98% ee required for CNS applications.

Mechanism & Pathway Visualization
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Understanding why this molecule works requires visualizing the interaction between the
fluorinated moiety and the biological environment.
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Caption: Mechanistic impact of fluorine substitution on BBB penetration and metabolic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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